N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H23FN2O3S/c1-14-3-4-15(2)19(9-14)27(25,26)22-11-17-10-20(24)23(13-17)12-16-5-7-18(21)8-6-16/h3-9,17,22H,10-13H2,1-2H3
• InChI Key: SRXQADLPOQRDLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2CC(=O)N(C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol
• CAS No.: 955235-71-9

Description

N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H23FN2O3S and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamics Simulation Studies

One study delves into the adsorption and corrosion inhibition properties of piperidine derivatives, including their interaction with iron surfaces. This research provides insights into the molecular dynamics and quantum chemical parameters influencing these interactions, highlighting the potential of such compounds in corrosion prevention technologies (Kaya et al., 2016).

Cyclooxygenase-2 Inhibitors

Research on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, including those with fluorine atoms, has identified potent COX-2 inhibitors. These compounds demonstrate selectivity and potency in inhibiting COX-2 over COX-1, with potential applications in treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Computational Study of Newly Synthesized Sulfonamide Molecules

Another study focuses on the synthesis, characterization, and computational analysis of a new sulfonamide molecule, showcasing its structural features and interactions with proteins. This research underscores the potential of such compounds in drug development and protein interaction studies (Murthy et al., 2018).

Radical N-Demethylation of Amides

A novel method for the N-demethylation of N-methyl amides using N-fluorobenzenesulfonimide as an oxidant is highlighted in research, opening new avenues in organic synthesis and potentially impacting pharmaceutical synthesis by offering a pathway to N-demethylated products (Yi et al., 2020).

Mechanism of Action

Target of Action

The primary targets of the compound N-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-2,5-dimethylbenzenesulfonamide are currently unknown

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown . Understanding these effects would provide insights into the compound’s therapeutic potential and possible side effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include the physiological environment within the body, such as pH and temperature, as well as external factors like storage conditions.